Cas no 2229254-94-6 (O-2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropylhydroxylamine
• CAS No: 2229254-94-6
• MF: C₉H₁₄BrNOS
• MW: 264.182560443878
• CID: 6612788
• PubChem ID: 165652426
• Update Time: 2025-10-28

O-2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropylhydroxylamine
• O-[2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropyl]hydroxylamine
• EN300-1920526
• 2229254-94-6

• Inchi： 1S/C9H14BrNOS/c1-6-7(10)4-8(13-6)9(2,3)5-12-11/h4H,5,11H2,1-3H3
• InChI Key： KJRXZMBITFTIIK-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)C(C)(C)CON

Computed Properties

• Exact Mass: 262.99795g/mol
• Monoisotopic Mass: 262.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.5Ų

Additional information on O-2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropylhydroxylamine

Introduction to O-2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropylhydroxylamine (CAS No. 2229254-94-6)

O-2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropylhydroxylamine, with the chemical identifier CAS No. 2229254-94-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, featuring a thiophene core that is functionalized with bromine and methyl groups, enhancing its reactivity and potential utility in various synthetic pathways.

The molecular structure of this compound includes a hydroxylamine moiety attached to a branched alkyl group, which contributes to its unique physicochemical properties. The presence of both electron-withdrawing and electron-donating substituents in the thiophene ring makes it a versatile intermediate for the synthesis of more complex molecules. In particular, the 4-bromo-5-methylthiophen-2-yl substituent is strategically positioned to allow for further functionalization, making it a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in the development of antimicrobial, antiviral, and anticancer agents. The hydroxylamine group in O-2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropylhydroxylamine introduces reactivity that can be exploited in nucleophilic substitution reactions, enabling the introduction of additional functional groups and the construction of more intricate molecular architectures.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex pharmacophores. The thiophene ring itself is a well-known scaffold in drug discovery, with several FDA-approved drugs featuring thiophene derivatives in their structures. For instance, thiazolidine derivatives have been used in antihypertensive medications, while benzothiophene derivatives are found in antipsychotic and anticonvulsant drugs. The structural features of O-2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropylhydroxylamine make it a promising candidate for further derivatization into these types of therapeutic agents.

Recent research has highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those containing sulfur atoms. Thiophenes, being part of the oxygen-sulfur class of heterocycles, exhibit unique electronic properties that can be harnessed for drug design. The bromine atom at the 4-position and the methyl group at the 5-position provide opportunities for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in constructing biaryl systems found in many bioactive molecules.

The hydroxylamine functionality is another key feature that enhances the synthetic utility of this compound. Hydroxylamines can participate in various reactions, including oxidation to form nitrones, which are important intermediates in organic synthesis and have been implicated in various biological processes. Additionally, hydroxylamines can act as nucleophiles in substitution reactions, allowing for the introduction of different substituents at strategic positions within the molecule.

In terms of application potential, O-2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropylhydroxylamine could be used in the development of new therapeutic agents targeting specific biological pathways. For example, modifications at the hydroxylamine group could lead to compounds with enhanced binding affinity to certain enzymes or receptors. Similarly, further functionalization of the thiophene ring could result in derivatives with improved metabolic stability or better solubility profiles.

The compound's structural features also make it suitable for use as a ligand or probe in biochemical studies. Thiophene derivatives have been employed as fluorescent probes due to their ability to emit light upon interaction with biological molecules. Additionally, they can serve as ligands for metal ions, forming coordination complexes that have applications in catalysis and material science.

From a synthetic chemistry perspective, O-2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropylhydroxylamine represents an excellent starting point for exploring new synthetic methodologies. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to tailor the molecule's properties for specific applications. This flexibility makes it a valuable tool for both academic research and industrial development.

The growing interest in sustainable chemistry has also influenced the design and synthesis of new compounds like O-2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropylhydroxylamine. Efforts are being made to develop synthetic routes that minimize waste and utilize renewable resources. The use of this compound as an intermediate could contribute to more efficient and environmentally friendly synthetic processes.

In conclusion, O-2-(4-bromo-5-methylthiophen-2-yl)-2-methylpropylhydroxylamine (CAS No. 2229254-94-6) is a multifaceted compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it a valuable building block for constructing complex molecules with diverse biological activities. As research continues to uncover new applications for thiophene derivatives, this compound is likely to play an important role in future drug discovery efforts.